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Compound of Interest

Compound Name: 2-Ethylhexanenitrile

Cat. No.: B1616730 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 2-ethylhexanenitrile waste. Adherence

to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Hazard and Property Summary
2-Ethylhexanenitrile is a combustible liquid that is harmful to human health and aquatic life.[1]

[2] Proper waste management is essential to mitigate these risks. The table below summarizes

its key hazardous properties.
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Category Information Reference

GHS Hazard Statements

H226/H227:

Flammable/Combustible liquid

and vapor.[1][2][3] H302:

Harmful if swallowed.[1][3]

H312: Harmful in contact with

skin.[1] H315: Causes skin

irritation.[1][2][3] H317: May

cause an allergic skin reaction.

[2] H319: Causes serious eye

irritation.[1][3] H332: Harmful if

inhaled.[1] H335: May cause

respiratory irritation.[1][2][3]

H401/H411/H412:

Toxic/Harmful to aquatic life

with long lasting effects.[2][4]

PubChem, Sigma-Aldrich

SDS[1][2][3][4]

Physical Properties

Appearance: Colorless liquid

with a faint odor.[5] Solubility:

Poorly soluble in water; soluble

in many organic solvents.[5]

Flash Point: ~82.3°C

(180.1°F).[6] Boiling Point:

~193 - 219°C (379 - 426°F).[2]

[6]

Smolecule, LookChem, Sigma-

Aldrich SDS[2][5][6]

Chemical Reactivity

Hydrolyzes under acidic or

basic conditions to form 2-

ethylhexanoic acid.[5][7]

Stable under standard ambient

conditions but may polymerize

on exposure to light.[2]

Smolecule, Benchchem,

Sigma-Aldrich SDS[2][5][7]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-ethylhexanenitrile waste?
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A1: 2-Ethylhexanenitrile waste is classified as hazardous. Its primary dangers include being a

combustible liquid, harmful if swallowed, inhaled, or in contact with skin, and causing serious

skin and eye irritation.[1][2][3] It is also toxic to aquatic life, meaning it poses a significant

environmental risk if not disposed of correctly.[2][4]

Q2: Can I dispose of small quantities of 2-ethylhexanenitrile waste down the sanitary sewer?

A2: No. It is strictly prohibited to discharge solvents like 2-ethylhexanenitrile into the sanitary

sewer, regardless of the quantity or whether it is mixed with water.[8] This compound is poorly

soluble in water and toxic to aquatic life.[2][5] All solvent waste must be managed as hazardous

waste.[8]

Q3: How should I collect and store 2-ethylhexanenitrile waste in the laboratory?

A3: Waste should be accumulated at or near the point of generation in a designated satellite

accumulation area. Follow these steps:

Container: Use a chemically compatible container with a tightly sealing lid.[9] The container

must be in good condition and not leaking.

Labeling: The container must be clearly marked with the words "Hazardous Waste" and an

accurate description of the contents (i.e., "Waste 2-Ethylhexanenitrile").[10]

Storage: Keep the waste container closed except when adding waste.[9] Store it in a well-

ventilated area, away from heat, sparks, open flames, and direct sunlight.[2][11] Use

secondary containment (such as a spill pallet) to prevent spills from spreading.[11]

Q4: What other chemicals should not be mixed with 2-ethylhexanenitrile in the same waste

container?

A4: To prevent dangerous chemical reactions, do not mix 2-ethylhexanenitrile waste with the

following:

Strong Acids: Can cause vigorous hydrolysis.[5][7]

Strong Bases: Can also initiate hydrolysis.[5][7]
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Strong Oxidizing Agents: May lead to a fire or explosion.

Halogenated Solvents: While not strictly reactive, it is best practice to keep non-halogenated

waste (like 2-ethylhexanenitrile) separate from halogenated waste streams to avoid

significantly higher disposal costs.[8]

Q5: How do I dispose of an "empty" 2-ethylhexanenitrile container?

A5: A container that held 2-ethylhexanenitrile is not truly empty until it has been properly

decontaminated. If the container is not decontaminated, it must be managed as hazardous

waste. For disposal, triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the

container can often be disposed of in the normal trash, but you must deface the label first.

Always check with your institution's Environmental Health & Safety (EHS) office for specific

procedures.
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Issue Probable Cause(s) Solution

The waste container is bulging

or appears pressurized.

1. The container was stored

near a heat source, increasing

vapor pressure. 2. An

unintended chemical reaction

is occurring due to

contamination, generating gas.

1. IMMEDIATELY move the

container to a cooler, well-

ventilated location like a fume

hood. 2. DO NOT attempt to

open it if you suspect an

uncontrolled reaction. 3. Alert

your supervisor and contact

your institution's EHS office for

emergency pickup and

guidance.

I accidentally mixed 2-

ethylhexanenitrile waste with

an incompatible chemical (e.g.,

nitric acid).

Accidental mixing of

incompatible waste streams.

1. DO NOT add any more

waste to the container. 2. If

there are no signs of a reaction

(fumes, heat, color change),

carefully cap the container,

label it clearly with all

components, and isolate it in a

secondary containment bin

inside a fume hood. 3. If a

reaction is occurring, alert

personnel, evacuate the

immediate area, and follow

your lab's emergency

procedures. 4. In either case,

report the incident to your EHS

office immediately for guidance

on stabilization and disposal.
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The waste disposal service

rejected my waste container.

1. Improper or incomplete

labeling. 2. Container is in poor

condition (leaking, cracked). 3.

Container is overfilled or not

properly sealed. 4.

Incompatible wastes were

mixed.

1. Contact your EHS office.

They will provide the correct

procedure for relabeling or

repackaging the waste. 2. DO

NOT attempt to correct the

issue without consulting EHS,

as this could violate regulatory

requirements.

Experimental Protocols
Protocol 1: Standard Procedure for Accumulating 2-Ethylhexanenitrile Waste for Disposal

This protocol details the standard operating procedure for safely collecting liquid 2-
ethylhexanenitrile waste in a laboratory setting.

Methodology:

Container Selection: Obtain a clean, dry container made of a material compatible with 2-
ethylhexanenitrile (e.g., glass or appropriate high-density polyethylene). Ensure it has a

screw-on, leak-proof cap.

Initial Labeling: Before adding any waste, affix a "Hazardous Waste" label from your

institution's EHS office. Fill in the generator's name, lab location, and the chemical name:

"Waste 2-Ethylhexanenitrile."

Waste Accumulation:

Place the container in a designated satellite accumulation area, within secondary

containment.

Add waste to the container as it is generated. Use a funnel to prevent spills.

Keep the container cap securely fastened at all times, except when adding waste.[9]

Content Logging: If mixing with other compatible non-halogenated solvents, maintain a log

sheet on or near the container detailing the chemical names and estimated percentages of
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all components.

Finalizing for Pickup:

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Once the container is full, securely tighten the cap.

Complete the hazardous waste label with the final volume and date.

Request a waste pickup from your institution's EHS department according to their specific

procedures.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

chemical waste, including 2-ethylhexanenitrile.
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Step 1: Generation & Characterization

Step 2: In-Lab Accumulation

Step 3: Final Disposal

Chemical Waste Generated
(e.g., 2-Ethylhexanenitrile)

Characterize Waste
(Is it hazardous?)

Select Compatible Container

Yes, Hazardous

Affix 'Hazardous Waste' Label

Add Waste to Container
(Keep Closed & Log Contents)

Store in Designated Area
(Secondary Containment)

Container is Full (<=90%)

Complete Label & Request EHS Pickup

Professional Disposal by
Approved Vendor

Click to download full resolution via product page

Caption: Workflow for 2-Ethylhexanenitrile Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethylhexanenitrile | C8H15N | CID 239609 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. cdnisotopes.com [cdnisotopes.com]

4. redox.com [redox.com]

5. Buy 2-Ethylhexanenitrile | 4528-39-6 [smolecule.com]

6. 2-Ethylhexanenitrile｜lookchem [lookchem.com]

7. 2-Ethylhexanenitrile | 4528-39-6 | Benchchem [benchchem.com]

8. hazardouswasteexperts.com [hazardouswasteexperts.com]

9. mtu.edu [mtu.edu]

10. ehs.uc.edu [ehs.uc.edu]

11. macschem.us [macschem.us]

To cite this document: BenchChem. [Technical Support Center: Waste Disposal Procedures
for 2-Ethylhexanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616730#waste-disposal-procedures-for-2-
ethylhexanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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